Cas no 109008-37-9 (Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,10aR)-)

Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,10aR)- structure
109008-37-9 structure
Product Name:Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,10aR)-
CAS No:109008-37-9
MF:C17H26O5
MW:310.385345935822
CID:226737
PubChem ID:15241010
Update Time:2024-03-01

Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,10aR)- Chemical and Physical Properties

Names and Identifiers

    • Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,10aR)-
    • Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-,(3aR,4aS,5R,7R,8aS,9R,
    • Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one,7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-, [3aR-(3aa,4ab,5a,7b,8aa,9a,10aa)]-
    • Isohymenoloide
    • Furo[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one, 7-ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylene-, (3aR,4aS,5R,7R,8aS,9R,10aR)-
    • DTXSID401103138
    • 109008-37-9
    • (3aR,4aS,5R,7R,8aS,9R,10aR)-7-Ethoxydecahydro-5-hydroxy-4a,9-dimethyl-3-methylenefuro[2',3':5,6]cyclohepta[1,2-c]pyran-2(3H)-one
    • Inchi: 1S/C17H26O5/c1-5-20-14-7-12-9(2)6-13-11(10(3)15(18)21-13)8-17(12,4)16(19)22-14/h9,11-14,16,19H,3,5-8H2,1-2,4H3/t9-,11-,12+,13-,14-,16-,17+/m1/s1
    • InChI Key: UZDZBISQBIBPQK-WZGUIHEFSA-N
    • SMILES: [C@@H]1(O)O[C@@H](OCC)C[C@@]2([H])[C@H](C)C[C@@]3([H])OC(=O)C(=C)[C@@]3([H])C[C@]12C

Computed Properties

  • Exact Mass: 310.17802393g/mol
  • Monoisotopic Mass: 310.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65Ų
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